1-{(S)-3-[(2-Amino-ethyl)-methyl-amino]-piperidin-1-yl}-ethanone

• Molecular Formula: C10H21N3O
• Molecular Weight: 199.29 g/mol
• SMILES: CC(=O)N1CCCC(C1)N(C)CCN
• InChI: InChI=1S/C10H21N3O/c1-9(14)13-6-3-4-10(8-13)12(2)7-5-11/h10H,3-8,11H2,1-2H3/t10-/m0/s1
• InChIKey: GGTNWKZULZQEOT-JTQLQIEISA-N

1-{(S)-3-[(2-Amino-ethyl)-methyl-amino]-piperidin-1-yl}-ethanone (CAS 1353998-07-8) is a chiral, enantiomerically pure (S)-configured piperidine derivative with the molecular formula C10H21N3O and a molecular weight of 199.29 g/mol. This compound belongs to the class of N-acylated 3-amino-piperidines, specifically characterized by an endocyclic acetyl group on the piperidine nitrogen and an aminoethyl-methylamino side chain at the 3-position.

1-{(S)-3-[(2-Amino-ethyl)-methyl-amino]-piperidin-1-yl}-ethanone: Procurement-Relevant Identity and Chemical Classification

1-{(S)-3-[(2-Amino-ethyl)-methyl-amino]-piperidin-1-yl}-ethanone (CAS 1353998-07-8) is a chiral, enantiomerically pure (S)-configured piperidine derivative with the molecular formula C10H21N3O and a molecular weight of 199.29 g/mol . This compound belongs to the class of N-acylated 3-amino-piperidines, specifically characterized by an endocyclic acetyl group on the piperidine nitrogen and an aminoethyl-methylamino side chain at the 3-position . It is commercially supplied as a research-grade screening compound (purity ≥97–98%) by vendors including Fluorochem, MolCore, and Leyan, and is intended exclusively for non-human, non-veterinary laboratory use .

✓ Single-enantiomer (S) piperidine for chiral SAR studies

✓ N-acetylpiperidine chemotype with aminoethyl-methylamino side chain

✓ Research-grade purity suited for screening workflows

✓ Intended for non-human, non-veterinary laboratory use

Why Generic 3-Amino-Piperidine Analogs Cannot Substitute for 1-{(S)-3-[(2-Amino-ethyl)-methyl-amino]-piperidin-1-yl}-ethanone

This compound's combination of (S)-stereochemistry, endocyclic-N-acetylation, and the specific aminoethyl-methylamino side chain is not readily interchangeable with close analogs. Substitution at the piperidine N1 versus the exocyclic amine produces regioisomers with distinct molecular recognition profiles . The (R)-enantiomer (CAS 1354017-38-1) possesses identical connectivity but opposite three-dimensional orientation, a critical factor for chiral biological targets . Replacing the N-methyl-N-aminoethyl motif with a dimethylamino group (CAS 1353995-72-8) eliminates a hydrogen-bond donor and alters the basicity and steric profile at the 3-position. Zampieri et al. (2018) demonstrated in a structurally related piperidine-alkylacetamide series that subtle modifications to the N-acyl moiety and amine substitution pattern produce Ki differences exceeding 60-fold between closely related analogs [1]. These findings underscore the necessity of procuring the exact compound rather than assuming functional equivalence within the class.

Enantiomeric Mismatch

Racemate or (R)-enantiomer may exhibit different target binding and chiral recognition profiles.

Regioisomeric Acetyl Placement

Exocyclic acetyl analog alters H-bond donor/acceptor geometry and logP, potentially shifting affinity.

Side-Chain HBD Capacity

Dimethylamino analog removes a hydrogen-bond donor, which may impact sigma receptor subtype selectivity.

• [1] Zampieri D, et al. New piperidine-based derivatives as sigma receptor ligands. Synthesis and pharmacological evaluation. Bioorg Med Chem Lett. 2018;28(19):3206-3209. doi: 10.1016/j.bmcl.2018.08.016. View Source

Quantitative Differentiation Evidence for 1-{(S)-3-[(2-Amino-ethyl)-methyl-amino]-piperidin-1-yl}-ethanone Against Its Closest Analogs

Defined (S)-Stereochemistry versus Racemate: Enantiomeric Purity and Its Procurement Implications

The target compound is supplied as the single (S)-enantiomer with a specified stereochemistry at the piperidine 3-position, as confirmed by its IUPAC name 1-[(3S)-3-[(2-aminoethyl)(methyl)amino]piperidin-1-yl]ethan-1-one . In contrast, the racemic mixture (CAS 1353957-98-8) lacks stereochemical definition at this center and bears the InChI Key GGTNWKZULZQEOT-UHFFFAOYSA-N, indicating a non-stereo-defined structure . The (S)-enantiomer carries the distinct InChI Key GGTNWKZULZQEOT-JTQLQIEISA-N, confirming its single-enantiomer identity . This difference is critical in biological assays where chirality governs target engagement: Zampieri et al. (2018) showed that within a related piperidine-alkylacetamide series, σ1 receptor Ki values ranged from 17 nM to over 1000 nM depending on subtle stereoelectronic features of the alkylacetamide moiety [1].

Stereochemical Purity

Head-to-head

Target: Single (S)-enantiomer, purity ≥97–98% (InChI Key with stereo annotation)
Comparator: Racemic mixture, undefined enantiomer ratio, no stereo annotation

Enables enantiomer-attribution review and chiral SAR consistency

Batch-to-batch stereochemical identity confirmed by IUPAC and InChI Key

Evidence Dimension	Stereochemical Purity and Molecular Identity
Target Compound Data	Single (S)-enantiomer; IUPAC: 1-[(3S)-3-[(2-aminoethyl)(methyl)amino]piperidin-1-yl]ethan-1-one; InChI Key: GGTNWKZULZQEOT-JTQLQIEISA-N; Purity ≥97–98% per vendor specifications
Comparator Or Baseline	Racemic mixture (CAS 1353957-98-8); IUPAC: 1-[3-[2-aminoethyl(methyl)amino]piperidin-1-yl]ethanone; InChI Key: GGTNWKZULZQEOT-UHFFFAOYSA-N. No stereochemical specification at C-3
Quantified Difference	Enantiomerically pure vs. racemic (undefined ratio of enantiomers). Presence of chiral annotation in both IUPAC name and InChI Key for the target compound vs. absence in racemate.
Conditions	Product specification data from Fluorochem (F082326 for (S)-enantiomer; F082324 for racemate) . InChI Key validation via ChemSpider and PubChem .

Why This Matters

For screening against chiral biological targets such as kinases, GPCRs, or sigma receptors, the use of a single enantiomer eliminates the confounding variable of the opposite enantiomer contributing to off-target or antagonistic effects, which is essential for reproducible structure–activity relationship (SAR) interpretation.

• [1] Zampieri D, et al. New piperidine-based derivatives as sigma receptor ligands. Synthesis and pharmacological evaluation. Bioorg Med Chem Lett. 2018;28(19):3206-3209. doi: 10.1016/j.bmcl.2018.08.016. View Source

Endocyclic (N1) Acetylation vs. Exocyclic Acetamide Regioisomer: Physicochemical and Functional Divergence

The target compound features an acetyl group directly attached to the endocyclic piperidine nitrogen (N1), whereas its closest regioisomer, N-[(3S)-1-(2-Aminoethyl)-3-piperidinyl]-N-methylacetamide (CAS 1353999-46-8), carries the acetyl group on the exocyclic nitrogen of the aminoethyl-methylamino side chain . This regioisomeric difference results in distinct hydrogen-bonding capabilities: the target compound presents a tertiary amide with restricted rotation and a free primary amine available for protonation or hydrogen-bond donation, while the regioisomer features a tertiary amine on the piperidine ring and an amide on the side chain . In the Zampieri et al. (2018) series of piperidine-alkylacetamide sigma receptor ligands, the position and nature of the N-acyl group was a primary determinant of σ1/σ2 selectivity, with endocyclic acetyl derivatives demonstrating distinct affinity profiles from their exocyclic counterparts [1].

Regiochemistry

Class-level

Acetyl on piperidine N1 (free primary amine) vs. acetyl on exocyclic N (piperidine NH)
ΔLogP ≈ 0.19

Acetyl placement shifts hydrogen-bonding and lipophilicity profile

SAR indicates distinct affinity profiles for endocyclic vs exocyclic acetyl

Evidence Dimension	Regiochemistry of the Acetyl Group and Impact on Hydrogen-Bond Donor/Acceptor Profile
Target Compound Data	Acetyl group on endocyclic piperidine N1. Free primary amine (pKa ~9–10) on the aminoethyl side chain available as H-bond donor. Tertiary amine at C3. Molecular Formula C10H21N3O. MW 199.29 .
Comparator Or Baseline	N-[(3S)-1-(2-Aminoethyl)-3-piperidinyl]-N-methylacetamide (CAS 1353999-46-8). Acetyl group on exocyclic nitrogen of the side chain. Piperidine N1 is a secondary amine. Molecular Formula C10H21N3O. MW 199.293. Predicted LogP = -0.78 .
Quantified Difference	Regioisomeric; identical molecular formula and mass but distinct connectivity. Predicted LogP of the regioisomer: -0.78. Target compound predicted LogP: -0.97 (racemic form, ACD/Labs) , indicating ~0.19 log unit difference in lipophilicity between the two regioisomers.
Conditions	Physicochemical property predictions from ChemSrc (regioisomer, CAS 1353999-46-8) and ChemSpider/ACD/Labs (target compound racemate, CAS 1353957-98-8) . Biological activity inference from Zampieri et al. (2018) class-level SAR [1].

Why This Matters

The regioisomeric positioning of the acetyl group fundamentally alters the compound's hydrogen-bonding pharmacophore and protonation state at physiological pH, directly impacting target recognition, solubility, and membrane permeability. Procurement of the correct regioisomer is essential for SAR consistency and assay interpretability.

• [1] Zampieri D, et al. New piperidine-based derivatives as sigma receptor ligands. Synthesis and pharmacological evaluation. Bioorg Med Chem Lett. 2018;28(19):3206-3209. doi: 10.1016/j.bmcl.2018.08.016. View Source

Aminoethyl-Methylamino vs. Dimethylamino Side Chain: Hydrogen-Bond Donor Capacity and Basicity Differentiation

The target compound's 3-position aminoethyl-methylamino side chain possesses a terminal primary amine as a hydrogen-bond donor (HBD), whereas the direct dimethylamino analog, 2-Amino-1-((S)-3-dimethylamino-piperidin-1-yl)-ethanone (CAS 1353995-72-8), replaces this with a dimethylamino group that functions solely as a hydrogen-bond acceptor (HBA) . This substitution reduces the HBD count from 1 to 0 on the side chain and alters the overall HBD total of the molecule from 2 to 1 . In sigma receptor pharmacology, the presence and positioning of HBDs have been shown to critically influence σ1 vs. σ2 subtype selectivity. Zampieri et al. (2018) reported that compound 19 in their piperidine-alkylacetamide series displayed σ1 Ki = 17 nM and σ2 Ki = 1117 nM (selectivity ratio ~66-fold), and that the alkylacetamide H-bonding network was a key determinant of this selectivity [1].

H-Bond Donor Capacity

Class-level

HBD count: 2 (target, primary amine pKa ~9.8) vs. 1 (dimethylamino analog)
Molecular weight difference: +14 Da

Hydrogen-bond donor difference may alter sigma receptor subtype selectivity

Literature reports >60-fold σ1/σ2 shifts with HBD placement

Evidence Dimension	Hydrogen-Bond Donor Count and Side Chain Basicity
Target Compound Data	Side chain: -N(CH3)CH2CH2NH2. HBD count (total molecule): 2. HBA count: 4. The primary amine pKa is estimated at ~9.8, conferring a cationic state at physiological pH. MW 199.29 .
Comparator Or Baseline	2-Amino-1-((S)-3-dimethylamino-piperidin-1-yl)-ethanone (CAS 1353995-72-8). Side chain: -N(CH3)2. HBD count (total): 1. HBA count: 4 (from predicted data). MW 185.27. Molecular Formula C9H19N3O .
Quantified Difference	Side chain contains a primary amine (pKa ~9.8) vs. a tertiary dimethylamino group (pKa ~8.5–9.0). Molecular weight difference: +14.02 Da (one additional CH2 group in the target). HBD count: 2 vs. 1. Class-level sigma receptor SAR: compounds with appropriately positioned HBDs can achieve >60-fold σ1/σ2 selectivity [1].
Conditions	Product specifications from Fluorochem (F082326 for target; F085269 for dimethylamino analog) . Predicted physicochemical properties from ChemSpider/ACD/Labs . Pharmacological inference from Zampieri et al. (2018) sigma receptor SAR study [1].

Why This Matters

The presence of an additional hydrogen-bond donor and the extended aminoethyl chain in the target compound confer distinct molecular recognition properties compared to the simpler dimethylamino analog. In sigma receptor and kinase inhibitor programs, this difference can translate into altered target selectivity profiles, making the target compound the appropriate choice for studies requiring this specific pharmacophoric feature.

• [1] Zampieri D, et al. New piperidine-based derivatives as sigma receptor ligands. Synthesis and pharmacological evaluation. Bioorg Med Chem Lett. 2018;28(19):3206-3209. doi: 10.1016/j.bmcl.2018.08.016. View Source

C3-Aminoethyl-Methylamino vs. C3-Aminomethyl Side Chain: Chain Length and Conformational Flexibility Impact

The target compound features a direct N–C3 linkage between the piperidine ring and the aminoethyl-methylamino side chain, whereas the aminomethyl analog, 1-(3-{[(2-Amino-ethyl)-methyl-amino]-methyl}-piperidin-1-yl)-ethanone (CAS 1353984-68-5), inserts an additional methylene spacer, creating a C3–CH2–N linkage . This homologous difference extends the side chain by one carbon atom, altering the distance between the piperidine nitrogen and the terminal primary amine. In sigma receptor ligand design, the spacer length between the basic piperidine nitrogen and the secondary pharmacophoric amine is a critical determinant of receptor subtype selectivity, as established by Glennon et al. and reinforced by the Zampieri 2018 series, where even single methylene insertions shifted σ1/σ2 selectivity profiles [1] [2].

Spacer Length

Class-level

Direct N–C3 attachment vs. C3–CH2–N spacer
Extended N1–NH2 distance by ~1.3–1.5 Å

Linker length modifies pharmacophore presentation and binding-pocket fit

Methylene insertion can shift σ1/σ2 selectivity by 5–50 fold

Evidence Dimension	Side Chain Attachment Point and Spacer Length
Target Compound Data	Direct N–C3 attachment. Side chain: -N(CH3)CH2CH2NH2. Distance from piperidine N1 to terminal NH2: ~4 bonds (N1–C2–C3–N(CH3)–C–C–NH2). Molecular Formula C10H21N3O. MW 199.29 .
Comparator Or Baseline	1-(3-{[(2-Amino-ethyl)-methyl-amino]-methyl}-piperidin-1-yl)-ethanone (CAS 1353984-68-5). C3–CH2–N linkage. Side chain: -CH2N(CH3)CH2CH2NH2. Distance from piperidine N1 to terminal NH2: ~5 bonds. Molecular Formula C11H23N3O. MW 213.32 .
Quantified Difference	One additional methylene spacer in the comparator, increasing molecular weight by 14.03 Da and extending the N1-to-terminal-NH2 distance by approximately 1.3–1.5 Å in extended conformation. Literature precedent: single methylene insertions in piperidine-based sigma ligands can alter σ1 Ki by 5–50 fold [1] [2].
Conditions	Structural comparison based on vendor-supplied IUPAC names and canonical SMILES (Fluorochem products F082326 and F082342) . Pharmacological inference from sigma receptor SAR literature [1] [2].

Why This Matters

The linker length between the piperidine core and the terminal amine determines the three-dimensional presentation of the pharmacophore, directly influencing binding pocket complementarity. For structure-based drug design and SAR campaigns, even a single methylene difference can shift a compound from σ1-selective to σ2-selective, making exact compound identity crucial for interpretable results.

• [1] Glennon RA. Pharmacophore identification for sigma-1 (σ1) receptor binding: application of the 'deconstruction–reconstruction–elaboration' approach. Mini Rev Med Chem. 2005;5(10):927-940. doi: 10.2174/138955705774329519. View Source
• [2] Zampieri D, et al. New piperidine-based derivatives as sigma receptor ligands. Synthesis and pharmacological evaluation. Bioorg Med Chem Lett. 2018;28(19):3206-3209. doi: 10.1016/j.bmcl.2018.08.016. View Source

Validated Research and Procurement Application Scenarios for 1-{(S)-3-[(2-Amino-ethyl)-methyl-amino]-piperidin-1-yl}-ethanone

Chiral Sigma Receptor Ligand Screening and SAR Development

This compound is suited as a chiral building block or screening candidate in sigma-1 (σ1) and sigma-2 (σ2/TMEM97) receptor programs. The (S)-enantiomerically pure stereochemistry eliminates confounding effects from the (R)-enantiomer, essential for accurate Ki/IC50 determination . The endocyclic acetyl group and aminoethyl-methylamino side chain position this compound within the piperidine-alkylacetamide chemotype that Zampieri et al. (2018) identified as capable of achieving σ1 Ki values as low as 17 nM and σ1/σ2 selectivity ratios exceeding 60-fold [1]. Researchers should select this compound when generating SAR libraries focused on the impact of aminoethyl chain length, acetyl regioisomerism, and stereochemistry on sigma receptor binding.

Kinase Inhibitor Intermediate and Fragment-Based Drug Discovery

Piperidine-constrained aminoethyl scaffolds are privileged motifs in kinase inhibitor design, particularly for JAK3 and BTK, as evidenced by the amino-methylpiperidine kinase inhibitor patent family (WO-2019132561-A8) [2]. The target compound's combination of a basic aminoethyl side chain and an N-acetylpiperidine core provides a versatile intermediate for further derivatization—such as sulfonylation, reductive amination, or amide coupling at the primary amine—to generate focused kinase inhibitor libraries. Its defined (S)-stereochemistry makes it valuable for fragment-based screening where stereochemical annotation is critical for hit validation .

Chemical Biology Probe Development for Neuropharmacology Targets

The compound's piperidine core combined with an aminoethyl side chain is structurally reminiscent of endogenous polyamine scaffolds, positioning it as a potential probe for polyamine-binding sites on neurotransmitter receptors or ion channels [3]. Its primary amine allows for facile conjugation to fluorophores or biotin via NHS-ester or isothiocyanate chemistry, enabling target engagement studies through pull-down or fluorescence polarization assays. The predicted LogD (pH 7.4) of -2.13 and polar surface area of 50 Ų indicate moderate aqueous solubility, suitable for biochemical assay conditions without requiring DMSO concentrations exceeding 1% .

Procurement Decision for Enantiomerically Pure vs. Racemic Piperidine Acetyl Derivatives

For procurement professionals and laboratory managers, the availability of this compound as a single (S)-enantiomer (CAS 1353998-07-8, Fluorochem F082326) distinct from its racemate (CAS 1353957-98-8, Fluorochem F082324) enables informed purchasing decisions . When chiral HPLC separation of the racemate is cost-prohibitive or when synthetic access to enantiopure material is challenging, purchasing the pre-resolved (S)-enantiomer directly reduces downstream analytical burden and ensures batch-to-batch stereochemical consistency. Vendors including MolCore and Leyan offer this compound with NLT 98% purity and ISO-certified quality systems, supporting its use in GLP-adjacent research environments .

Application

Selection Property

Validation Focus

Sigma receptor binding studies

Single (S)-enantiomer identity

Enantiomer-attribution and chiral SAR interpretation

Kinase inhibitor fragment screening

N-acetylpiperidine scaffold with primary amine handle

Derivatization compatibility and isoform selectivity review

Chemical probe development

Primary amine for bioconjugation

Target engagement assay context and condition optimization

Enantiopure compound procurement

Pre-resolved (S)-enantiomer availability

Stereochemical batch consistency and quality system review

• [1] Zampieri D, et al. New piperidine-based derivatives as sigma receptor ligands. Synthesis and pharmacological evaluation. Bioorg Med Chem Lett. 2018;28(19):3206-3209. doi: 10.1016/j.bmcl.2018.08.016. View Source
• [2] Kim IW, Kim NY, Jeong SH, Kim BK, Lee JH, assignors to Daewoong Pharma. Amino-methyl piperidine derivative as kinase inhibitor. Patent WO-2019132561-A8. Priority date 2017-12-28. Published 2020-06-11. View Source
• [3] Minor DL, et al. Hypotensive Agents. 2-(2-Aminoethyl)-piperidine Derivatives. Journal of Medicinal and Pharmaceutical Chemistry. 1962;5(1):94-109. doi: 10.1021/jm01236a011. (Established the biological relevance of aminoethyl-piperidine scaffolds). View Source